Cas no 1678-15-5 (1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI))

• Product Name: 1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI)
• CAS No: 1678-15-5
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 198569
• PubChem ID: 255053
• Update Time: 2025-04-19

1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI)
• 1,5-di(pyridin-3-yl)pentane-1,3,5-trione
• 1,5-di-pyridin-3-yl-pentane-1,3,5-trione
• 1,5-Di-pyridyl-(3)-1,3,5-pentantrion
• 1,5-Dipyridyl-(3)-pentan-1,3,5-trion
• AC1L5RK8
• AC1Q5FR4
• AR-1B8070
• CTK4D2768
• KST-1B1519
• NSC80264
• DTXSID10292075
• 1678-15-5
• NSC-80264

• Inchi： 1S/C15H12N2O3/c18-13(7-14(19)11-3-1-5-16-9-11)8-15(20)12-4-2-6-17-10-12/h1-6,9-10H,7-8H2
• InChI Key： UWROYQOATHNUEE-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=NC=CC=1)=O)CC(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 268.08486
• Monoisotopic Mass: 268.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77
• XLogP3: 0.8

Experimental Properties

• Density: 1.256
• Boiling Point: 485°Cat760mmHg
• Flash Point: 244.5°C
• Refractive Index: 1.583
• PSA: 76.99
• LogP: 1.89150